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Compound of Interest

Compound Name: Oseltamivir-d5

Cat. No.: B12394722

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Oseltamivir-d5
as an internal standard in pediatric pharmacokinetic (PK) studies of oseltamivir. Oseltamivir, a
prodrug, is rapidly converted to its active metabolite, oseltamivir carboxylate, which inhibits the
neuraminidase enzyme of influenza viruses, preventing the release of new viral particles from
infected cells.[1][2] Understanding the pharmacokinetics of oseltamivir in children is crucial for
establishing safe and effective dosing regimens, as drug metabolism and clearance can differ
significantly from adults.[2][3][4] The use of a stable isotope-labeled internal standard like
Oseltamivir-d5 is essential for accurate quantification of oseltamivir in biological matrices by
mass spectrometry.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters and recommended dosing for
oseltamivir in pediatric populations based on various studies. These values are critical for
designing and interpreting pediatric PK studies.

Table 1: Recommended Oral Oseltamivir Dosing in Pediatric Patients
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Recommended
Age Group Frequency Reference
Dose
Twice Daily
< 14 days 3 mg/kg [5]
(Treatment)
Twice Daily
14 days to < 1 year 3 mg/kg [5]
(Treatment)
Once Dalily
3 months to < 1 year 3 mg/kg ) [5]
(Chemoprophylaxis)
< 8 months 3.0 mg/kg Twice Daily [1][6]
9-11 months 3.5 mg/kg Twice Daily [1][6]
1-3 years (< 15 kg) 30 mg Twice Daily [3114]
4-7 years (>15to 23 ] ]
45 mg Twice Daily [3114]
kg)
8-12 years (>23 to 40 ] ]
60 mg Twice Daily [3114]

kg)

Table 2: Pharmacokinetic Parameters of Oseltamivir Carboxylate in Pediatric Patients
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Oseltamivir Target AUC12 o
Age Group Key Findings Reference
Dose (ng-h/mL)

Achieved target
0-8 months 3.0 mg/kg 2660 - 7700 [1]
drug exposure.

Achieved target
9-11 months 3.5 mg/kg 2660 - 7700 [1]
drug exposure.

Some subjects
had exposures

12-23 months 30 mg 2660 - 7700 [1]
below the target

range.

Lower exposure
1-2 years 30 mg ~1850 compared to the [7]
3-5 year group.

Higher exposure
3-5 years 45 mg ~2410 compared to the [7]
1-2 year group.

Faster
elimination of the
- active metabolite
1-12 years 2 mg/kg Not Specified ] [31[4]
than in
adolescents and

adults.

Experimental Protocols
Pediatric Pharmacokinetic Study Protocol

This protocol outlines a typical design for a pediatric pharmacokinetic study of oseltamivir.

Objective: To determine the pharmacokinetic profile of oseltamivir and its active metabolite,
oseltamivir carboxylate, in a specific pediatric population.

Study Design:
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» Design: Open-label, single- or multiple-dose pharmacokinetic study.[1][4]
» Population: Enroll subjects within a specific age range (e.g., <2 years).[1]

e Dosing: Administer an age- and weight-appropriate dose of oseltamivir oral suspension.[1][3]

[4]

o Sampling: Collect a minimum of 0.5 mL of whole blood at predetermined time points. For
steady-state analysis, samples can be collected on day 3 of treatment at O hours (pre-dose),
1 hour, 2-3 hours, 5-7 hours, and 10-12 hours post-dose.[1]

o Sample Handling: Collect blood in tubes containing an anticoagulant (e.g., K2EDTA or
sodium fluoride and potassium oxalate).[8][9] Process blood to plasma by centrifugation
(e.g., 1500 x g for 10 minutes at 4°C) within 60 minutes of collection.[10] Store plasma
samples at -70°C or -80°C until analysis.[9][10]

Bioanalytical Method: LC-MS/MS Quantification of
Oseltamivir

This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS)
method for the simultaneous quantification of oseltamivir and oseltamivir carboxylate in
pediatric plasma samples, using Oseltamivir-d5 as an internal standard.

Materials:

e Oseltamivir and Oseltamivir Carboxylate reference standards
¢ Oseltamivir-d5 (internal standard)

o HPLC-grade acetonitrile, methanol, and water

e Formic acid or ammonium formate

e Human plasma (for calibration standards and quality controls)

Instrumentation:
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e High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system

e Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

o Preparation of Stock and Working Solutions:

o Prepare individual stock solutions of oseltamivir, oseltamivir carboxylate, and Oseltamivir-
d5 in a suitable solvent (e.g., water or methanol) at a concentration of 1 mg/mL.[9]

o Prepare working standard solutions by serial dilution of the stock solutions to create
calibration standards and quality control (QC) samples at various concentrations.[9]

o Sample Preparation (Solid Phase Extraction - SPE):

o To 200 pL of plasma sample, calibration standard, or QC sample, add the internal
standard solution (Oseltamivir-d5).[11]

o Perform a solid-phase extraction to remove plasma proteins and interferences.[11]

o Elute the analytes and internal standard from the SPE cartridge.

e LC-MS/MS Analysis:

o Chromatographic Separation:

Column: A suitable C18 reversed-phase column (e.g., Symmetry C18, 100 mm x 4.6
mm, 5 um).[11]

= Mobile Phase: A mixture of acetonitrile and an aqueous solution containing an additive
like 10 mM ammonium formate.[11]

» Flow Rate: A typical flow rate is around 0.7 mL/min.[12][13]

» Injection Volume: Inject a small volume of the extracted sample (e.g., 10 pL).
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o Mass Spectrometric Detection:
» |onization Mode: Electrospray lonization (ESI) in positive ion mode.
» Detection Mode: Multiple Reaction Monitoring (MRM).
= MRM Transitions (example):
s Oseltamivir: m/z 313.3 -~ 166.1[8]
= Oseltamivir-d5: m/z 318.1 -~ 171.2[12]

» Oseltamivir Carboxylate: m/z 285.1 — 138.1[12]

» Data Analysis:

o Quantify the concentrations of oseltamivir and oseltamivir carboxylate in the samples by
comparing the peak area ratios of the analytes to the internal standard (Oseltamivir-d5)
against the calibration curve.
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Caption: Oseltamivir metabolism and mechanism of action.
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Caption: Workflow for a pediatric pharmacokinetic study of oseltamivir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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